Cas no 1081138-18-2 (6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• CAS No: 1081138-18-2
• MF: C₁₈H₉F₄N₃O₂
• MW: 375.276577711105
• CID: 5343092
• Update Time: 2025-07-23

6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}quinolin-4(1H)-one
• STL352028
• 6-fluoro-3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-1H-quinolin-4-one
• 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

• Inchi： 1S/C18H9F4N3O2/c19-11-4-5-14-12(7-11)15(26)13(8-23-14)17-24-16(25-27-17)9-2-1-3-10(6-9)18(20,21)22/h1-8H,(H,23,26)
• InChI Key： RWZLTDMVDVIQDI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C1=NC(C3=CC=CC(C(F)(F)F)=C3)=NO1)=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 612
• XLogP3: 4.1
• Topological Polar Surface Area: 68

Additional information on 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

Professional Introduction to Compound with CAS No. 1081138-18-2 and Product Name: 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

The compound with the CAS number 1081138-18-2 and the product name 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a combination of fluoro, trifluoromethyl, and oxadiazole substituents, contributes to its unique chemical properties and makes it a subject of intense study in medicinal chemistry.

One of the most striking features of this compound is its molecular framework, which integrates several key pharmacophoric elements. The presence of a fluoro group at the 6-position of the dihydroquinolinone core is particularly noteworthy. Fluoro substitution is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a valuable tool in drug design. The trifluoromethyl group at the phenyl ring further enhances the molecule's potential by contributing to its bioisosteric properties, which can improve both potency and selectivity in biological targets.

The central 1,2,4-oxadiazole moiety is another critical component of this compound. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific positioning of the oxadiazole ring at the 3-position relative to the dihydroquinolinone scaffold suggests that this compound may exhibit novel interactions with biological targets compared to simpler analogs. This structural feature is particularly intriguing from a drug discovery perspective, as it may open up new avenues for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies using these techniques have suggested that 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one may possess inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. For instance, preliminary docking studies indicate that this compound could interact with kinases and other signaling proteins in a manner similar to known pharmacological agents.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful functional group manipulations and regioselective reactions to construct the desired framework. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation. Researchers have leveraged modern techniques such as transition metal catalysis and flow chemistry to optimize the synthetic route, making it more efficient and scalable.

In terms of biological evaluation, early studies have shown promising results regarding the antimicrobial activity of this compound. The combination of fluoro and trifluoromethyl groups is known to enhance binding affinity to bacterial enzymes, suggesting potential efficacy against resistant strains. Additionally, the oxadiazole moiety has been reported to exhibit anti-inflammatory effects by modulating cytokine production pathways. These findings underscore the therapeutic potential of this molecule as a lead candidate for further development.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the process of identifying promising drug candidates like 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, providing valuable data on their potency and selectivity. This approach has been instrumental in identifying novel scaffolds that can be optimized for therapeutic use.

From a pharmacokinetic standpoint, the presence of fluorine atoms can influence both absorption and distribution characteristics of drugs. Fluorinated compounds are often more lipophilic than their non-fluorinated counterparts, which can enhance membrane permeability and oral bioavailability. Furthermore, fluorine substitution can improve metabolic stability by resisting degradation from cytochrome P450 enzymes. These properties make 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one an attractive candidate for further pharmacokinetic optimization.

The role of computational methods in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with its potential targets at an atomic level. These studies have helped refine the structure-function relationships within the molecule, guiding future modifications aimed at improving its therapeutic profile. Such computational approaches are becoming increasingly integral to modern drug design pipelines.

Future directions for research on 6-fluoro-3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one include exploring its mechanism of action in detail through biochemical assays and animal models. Understanding how this compound exerts its effects will provide critical information for optimizing its therapeutic use. Additionally